Cas no 1806898-09-8 (2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid)

• Product Name: 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid
• CAS No: 1806898-09-8
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4800582
• Update Time: 2025-05-25

2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid

• Inchi： 1S/C8H7F2NO4/c9-8(10)6-7(15)3(2-5(13)14)1-4(12)11-6/h1,8,15H,2H2,(H,11,12)(H,13,14)
• InChI Key： SCJAFUSHUUFMEM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CC(N1)=O)CC(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: -0.8
• Topological Polar Surface Area: 86.6

Additional information on 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid

Introduction to 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic Acid (CAS No. 1806898-09-8)

2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1806898-09-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic acid features a pyridine core substituted with a difluoromethyl group at the 2-position and hydroxyl groups at the 3- and 6-positions, coupled with an acetic acid moiety at the 4-position. Its unique structural attributes make it a valuable intermediate in the development of novel therapeutic agents, particularly in the pursuit of innovative treatments for various diseases.

The compound's molecular structure imparts distinct chemical properties that are highly advantageous for medicinal chemistry applications. The presence of the difluoromethyl group enhances metabolic stability and binding affinity, while the hydroxyl functionalities provide opportunities for further derivatization and interaction with biological targets. These characteristics have positioned 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid as a key building block in the synthesis of pharmacologically active molecules.

In recent years, there has been growing interest in exploring the potential of this compound in addressing unmet medical needs. The pyridine scaffold is ubiquitous in bioactive molecules, and modifications at specific positions can significantly alter pharmacokinetic and pharmacodynamic profiles. The difluoromethyl group, in particular, is renowned for its ability to improve drug-like properties such as lipophilicity and binding interactions with biological receptors. This has led to its incorporation into numerous drug candidates undergoing preclinical and clinical evaluations.

One of the most compelling areas where 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid finds application is in the design of inhibitors targeting enzymes involved in cancer metabolism. Cancer cells often exhibit altered metabolic pathways to support their rapid proliferation and survival. By modulating these pathways, it may be possible to develop therapies that selectively inhibit tumor growth while sparing healthy cells. The structural features of this compound make it an attractive candidate for developing small-molecule inhibitors that disrupt key metabolic enzymes such as kinases and dehydrogenases.

Furthermore, the hydroxyl groups on the pyridine ring provide versatile handles for chemical modification, enabling the synthesis of libraries of derivatives with tailored biological activities. This flexibility has been exploited in high-throughput screening campaigns to identify novel compounds with therapeutic potential. Researchers have leveraged these hydroxyl functionalities to introduce diverse substituents that enhance solubility, bioavailability, and target specificity.

The acetic acid moiety at the 4-position of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid also contributes to its utility as a synthetic intermediate. Acetic acid derivatives are well-established in medicinal chemistry due to their ability to form stable amide or ester bonds with various biomolecules. This property has been harnessed in the development of prodrugs and conjugates designed to improve drug delivery and targeted therapy.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid's potential applications. Molecular modeling studies have revealed insights into how modifications at different positions on the pyridine ring can influence interactions with biological targets. These studies have guided synthetic efforts toward optimizing potency and selectivity for specific therapeutic indications.

In addition to its role in drug discovery, this compound has garnered attention for its utility in materials science and agrochemical research. The unique electronic properties conferred by the difluoromethyl group make it a promising candidate for developing advanced materials with enhanced stability and functionality. Similarly, its structural motifs have been explored in designing novel agrochemicals that offer improved efficacy against pests while minimizing environmental impact.

The synthesis of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid presents both challenges and opportunities for synthetic chemists. While established synthetic routes exist, continuous refinement is necessary to achieve high yields and purity levels required for pharmaceutical applications. Recent innovations in green chemistry have also spurred interest in developing more sustainable synthetic methodologies that reduce waste and energy consumption.

Evaluation of 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid's pharmacological profile has revealed several promising avenues for therapeutic intervention. Preclinical studies have demonstrated its potential as an inhibitor of enzymes implicated in inflammatory diseases and neurodegenerative disorders. The ability of this compound to modulate key signaling pathways has sparked interest among researchers seeking novel treatments for conditions where existing therapies are limited or ineffective.

The future prospects for 2-(Difluoromethyl)-3,6-dihydroxypyridine-4-acetic acid are bright, driven by ongoing research efforts aimed at expanding its applications across multiple therapeutic domains. As our understanding of disease mechanisms deepens and new technologies emerge, this compound is poised to play an increasingly significant role in shaping the next generation of pharmaceutical innovations.